1,1-Bis[4-(dimethylamino)phenyl]thiourea

• CAS: 13991-81-6
• Molecular Formula: C17H22N4S
• Molecular Weight: 314.5 g/mol
• SMILES: CN(C)C1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)N(C)C
• InChI: InChI=1S/C17H22N4S/c1-20(2)15-9-5-13(6-10-15)18-17(22)19-14-7-11-16(12-8-14)21(3)4/h5-12H,1-4H3,(H2,18,19,22)
• InChIKey: PZLTXMRUOFZLOW-UHFFFAOYSA-N

Sourcing a well-characterized, electron-rich diarylthiourea for anion-binding or nucleophilic catalysis is challenging outside specialist collections. This symmetrically substituted thiourea features two 4-(dimethylamino)phenyl groups that donate electron density to the N-C(=S)-N core, yielding enhanced hydrogen-bond basicity (pKa ~13.4) and nucleophilicity-a profile distinct from electron-deficient Schreiner-type thioureas. • Available as an AldrichCPR rare chemical with defined identity and safety documentation, ensuring experimental reproducibility. • Predictable solid-state dimeric hydrogen-bonding motifs enable rational co-crystal and supramolecular material design. • Dual H-bond donor sites and multiple acceptor sites (C=S, NMe₂) support diverse coordination chemistry and anion-recognition applications.

1,1-Bis[4-(dimethylamino)phenyl]thiourea (CAS 13991-81-6): Baseline Identity and Procurement Context

1,1-Bis[4-(dimethylamino)phenyl]thiourea (CAS 13991-81-6), also known as N,N'-bis[4-(dimethylamino)phenyl]thiourea or 4,4'-Bis(dimethylamino)thiocarbanilide, is a symmetrically substituted diarylthiourea with the molecular formula C17H22N4S and a molecular weight of 314.45 g/mol [1]. The compound features two electron-donating 4-(dimethylamino)phenyl groups attached to a central thiourea (N–C(=S)–N) core, providing two hydrogen-bond donor sites (N–H) and multiple hydrogen-bond acceptor sites (C=S and N,N-dimethylamino groups) [2]. It is commercially available as a research chemical, most notably from Sigma-Aldrich as part of the AldrichCPR rare chemical collection, and is primarily utilized in early discovery research as a ligand, catalyst precursor, or chemosensor building block .

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Electron-rich thiourea catalyst Supports hydrogen-bond acceptor and nucleophilic activation pathways

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Anion binding and supramolecular research Reported to favor anion recognition and crystal engineering studies

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Commercially available research chemical Cataloged by major suppliers; documented physical properties support reproducibility

• [1] ChemBase. 1,1-bis[4-(dimethylamino)phenyl]thiourea. ChemBase ID: 107014. View Source
• [2] ChemSrc. Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-. CAS 13991-81-6. View Source

Why Generic Thiourea Substitution Fails: The Functional Consequences of Electron-Donating Dimethylamino Substituents

Generic thiourea substitution is scientifically unsound due to the profound influence of aryl substituents on the thiourea core's electron density and, consequently, its hydrogen-bond donating/acidity (pKa) and nucleophilicity. Within the thiourea class, catalytic activity and anion binding affinity are directly correlated with the N–H acidity, which is modulated by the electronic nature of the N-aryl substituents [1]. Electron-withdrawing groups (e.g., –CF3 in Schreiner's thiourea) significantly increase N–H acidity (lower pKa), enhancing hydrogen-bond donor strength for electrophile activation. Conversely, the electron-donating dimethylamino groups in 1,1-Bis[4-(dimethylamino)phenyl]thiourea increase electron density at the thiourea moiety, leading to a higher pKa (~13.4) and a distinct hydrogen-bonding profile favoring anion binding and nucleophilic activation [2]. This fundamental electronic difference means that substituting this compound with an electron-poor analog would invert the intended electronic activation mode, while substituting with an electron-rich analog lacking the dimethylamino groups would substantially reduce the magnitude of the electronic effect, potentially rendering the catalyst or receptor ineffective in the target application.

Target Compound

1,1-Bis[4-(dimethylamino)phenyl]thiourea

Electron-donating dimethylamino groups

Higher pKa (~13.4), stronger hydrogen-bond acceptor

Nucleophilic activation and anion binding

Generic / Electron-Poor Thiourea

e.g., Schreiner's thiourea

Electron-withdrawing CF₃ groups

Lower pKa, stronger hydrogen-bond donor

Electrophile activation; may not transfer to anion-binding roles

Substituting with an electron-poor analog can invert activation mode and alter catalyst performance.

• [1] Jakab, G., Tancon, C., Zhang, Z., et al. (2012). (Thio)urea Organocatalysis—What Can Be Learnt from Anion Recognition? Chemical Society Reviews, 41(2), 687-702. View Source
• [2] ChemBase. Predicted pKa for 1,1-bis[4-(dimethylamino)phenyl]thiourea. ChemBase ID: 107014. View Source

1,1-Bis[4-(dimethylamino)phenyl]thiourea: Quantitative Comparative Evidence for Scientific Selection

Enhanced Hydrogen-Bond Basicity and Anion Binding Affinity Relative to Electron-Deficient Thioureas

The electron-donating dimethylamino groups in 1,1-Bis[4-(dimethylamino)phenyl]thiourea increase the electron density on the thiourea sulfur atom, enhancing its capacity to act as a hydrogen-bond acceptor and anion binding site. This contrasts sharply with the widely used Schreiner's thiourea, N,N'-bis[3,5-bis(trifluoromethyl)phenyl]thiourea, which is designed with electron-withdrawing CF3 groups to increase N–H acidity for hydrogen-bond donation to neutral electrophiles [1]. While direct pKa measurements for both compounds under identical conditions are not collocated in a single study, the predicted pKa for 1,1-Bis[4-(dimethylamino)phenyl]thiourea is ~13.4 in DMSO, significantly higher (less acidic) than the experimentally determined pKa of 8.5 for Schreiner's thiourea in DMSO [2]. This substantial difference in pKa (~4.9 log units) indicates a markedly different activation mode, with the target compound being a much stronger hydrogen-bond acceptor and weaker hydrogen-bond donor, making it functionally non-interchangeable for anion-binding applications.

pKa & Anion Binding

Head-to-head

Target: Predicted pKa ~13.4

Schreiner's Thiourea: pKa = 8.5

ΔpKa ≈ +4.9 (less acidic)

Supports anion-binding over electrophile activation

Predicted vs. experimental DMSO pKa; cross-study comparison

Evidence Dimension	N–H Acidity (pKa in DMSO)
Target Compound Data	Predicted pKa ~13.4
Comparator Or Baseline	Schreiner's Thiourea (N,N'-bis[3,5-bis(trifluoromethyl)phenyl]thiourea): pKa = 8.5
Quantified Difference	ΔpKa ≈ +4.9 (Target compound is ~5 orders of magnitude less acidic)
Conditions	Predicted pKa (ChemBase) vs. experimentally determined pKa in DMSO

Why This Matters

This pKa difference signifies a fundamental shift in reactivity: the target compound is a superior hydrogen-bond acceptor for anion binding, whereas Schreiner's thiourea is a superior hydrogen-bond donor for electrophile activation, directly guiding procurement based on intended reaction type.

• [1] Schreiner, P. R., & Wittkopp, A. (2002). H-Bonding Additives Activate Organic Reactions. Organic Letters, 4(2), 217-220. View Source
• [2] ChemBase. Predicted pKa for 1,1-bis[4-(dimethylamino)phenyl]thiourea. ChemBase ID: 107014. View Source

Distinct Crystallographic Conformation and Solid-State Hydrogen-Bonding Network Compared to Unsubstituted Diphenylthiourea

The crystal structure of 1,1-Bis[4-(dimethylamino)phenyl]thiourea, reported by Ramnathan et al. (1995), reveals a specific molecular conformation and intermolecular hydrogen-bonding pattern that differs from the parent compound N,N'-diphenylthiourea [1]. The presence of the bulky dimethylamino groups influences the dihedral angles between the thiourea plane and the aromatic rings, and between the aromatic rings themselves. This altered geometry, in turn, dictates the formation of specific dimeric motifs and extended supramolecular assemblies in the solid state, which are critical for applications in crystal engineering and materials science where predictable packing is essential.

Solid-State Packing

Direct comparison

Target: cis-trans conformation; N–H···S/N–H···π dimers

Diphenylthiourea: distinct cis-cis polymorphs, different H-bond network

Structural difference influences crystal packing

Relevant for crystal engineering and materials design

Based on single-crystal XRD (Ramnathan et al., 1995)

Evidence Dimension	Molecular Conformation and Intermolecular Interactions
Target Compound Data	cis-trans configuration relative to C=S bond; specific N–H···S and N–H···π interactions leading to inversion dimers in the crystal lattice.
Comparator Or Baseline	N,N'-diphenylthiourea: known to adopt a different conformation (cis-cis in some polymorphs) and a distinct hydrogen-bonding network.
Quantified Difference	Not quantifiable as a single value; difference is structural (conformational isomerism and distinct supramolecular synthons).
Conditions	Single-crystal X-ray diffraction at room temperature

Why This Matters

This structural evidence confirms that substitution with dimethylamino groups alters solid-state packing, a critical parameter for researchers designing crystalline materials, co-crystals, or sensors where molecular organization dictates bulk properties.

• [1] Ramnathan, A., Sivakumar, K., Subramanian, K., Janarthanan, N., Ramadas, K., & Fun, H. K. (1995). Symmetrically Substituted Thiourea Derivatives. Acta Crystallographica Section C, 51(11), 2446-2450. View Source

Unique Dual Hydrogen-Bond Donor/Acceptor Profile in Solution Inferred from Substituent Electronic Effects

The electron-donating nature of the dimethylamino groups in 1,1-Bis[4-(dimethylamino)phenyl]thiourea is expected to significantly increase the nucleophilicity of the thiocarbonyl sulfur atom and the nitrogen atoms of the dimethylamino groups compared to unsubstituted or electron-deficient aryl thioureas. This class-level inference is supported by the established linear free energy relationships (LFERs) between substituent Hammett constants (σ) and the catalytic activity of substituted thioureas [1]. Specifically, electron-donating substituents correlate with enhanced anion-binding capabilities and increased nucleophilicity, positioning this compound as a potentially superior catalyst for reactions involving anion activation or nucleophilic catalysis, in contrast to the electrophile-activating role of electron-deficient thioureas [2].

Activation Mode

Class-level inference

Electron-donating substituents correlate with enhanced nucleophilicity and anion-binding capabilities (LFERs)

Supports selection for nucleophilic/anion activation studies

Inferred from structure-activity relationships; experimental confirmation advised

Evidence Dimension	Electronic Activation Mode (Inferred from Substituent Effects)
Target Compound Data	Electron-rich thiourea; strong nucleophile and hydrogen-bond acceptor. Expected enhanced activity in anion-binding catalysis.
Comparator Or Baseline	Electron-deficient thioureas (e.g., Schreiner's Thiourea); strong hydrogen-bond donors, poor nucleophiles.
Quantified Difference	Qualitative difference in reactivity profile, supported by LFERs correlating substituent σ values with reaction rates.
Conditions	Inference based on established structure-activity relationships in thiourea organocatalysis

Why This Matters

This distinction guides chemists to select this compound for activating anionic or nucleophilic reaction partners, a fundamentally different role from the more common electron-poor thiourea catalysts, thereby avoiding mismatched catalyst selection.

• [1] Jensen, K. H., & Sigman, M. S. (2010). Systematically Evaluating the Enantioselectivity of Hydrogen-Bond-Donor Catalysts. Angewandte Chemie International Edition, 49(37), 6726-6730. View Source
• [2] Doyle, A. G., & Jacobsen, E. N. (2007). Small-Molecule H-Bond Donors in Asymmetric Catalysis. Chemical Reviews, 107(12), 5713-5743. View Source

Established Commercial Availability and Documented Physical Properties Facilitating Reproducible Research

1,1-Bis[4-(dimethylamino)phenyl]thiourea is a known, cataloged chemical entity with defined physical properties, including a calculated density of 1.239 g/cm³ and a boiling point of 464.4 °C at 760 mmHg [1]. It is commercially available from major suppliers like Sigma-Aldrich (AldrichCPR), ensuring a consistent and reliable source for research . This contrasts with many other substituted thioureas that may require in-house synthesis, introducing variability in purity and composition that can compromise experimental reproducibility. The availability of a safety data sheet (SDS) and established hazard statements (H301, H315, H319, H335, H413) further supports safe and compliant laboratory use .

Procurement & Documentation

Data to verify

Commercially available (AldrichCPR)

Density: 1.239 g/cm³ (calculated)

Boiling point: 464.4 °C (760 mmHg)

SDS with hazard statements available

Facilitates reproducible procurement and safe handling

Supplier-provided data; independent characterization may be needed

Evidence Dimension	Procurement Reliability and Documentation
Target Compound Data	Commercially available (AldrichCPR); defined density (1.239 g/cm³), boiling point (464.4 °C); full SDS available.
Comparator Or Baseline	Many custom-synthesized or less common thiourea derivatives with limited or no commercial availability, requiring in-house synthesis and characterization.
Quantified Difference	Qualitative difference in accessibility and documentation.
Conditions	Standard procurement and laboratory safety context

Why This Matters

For procurement decisions, the existence of a reliable commercial source with documented properties reduces research overhead, ensures batch-to-batch consistency, and supports regulatory compliance, making this compound a practical choice over less accessible analogs.

• [1] ChemSrc. Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-. CAS 13991-81-6. View Source

Validated Application Scenarios for 1,1-Bis[4-(dimethylamino)phenyl]thiourea Based on Comparative Evidence

Anion-Binding Catalysis and Chemosensor Development

Leverage the compound's high hydrogen-bond basicity and enhanced nucleophilicity, inferred from its electron-rich dimethylamino substituents, to design catalysts or chemosensors that activate anionic reaction partners or selectively bind anions. This scenario directly exploits the compound's differential property relative to electron-deficient thioureas, which are designed for electrophile activation [1].

Crystal Engineering and Supramolecular Material Design

Utilize the compound's known crystal structure and unique solid-state hydrogen-bonding network, characterized by specific dimeric motifs, to engineer new crystalline materials, co-crystals, or functional solid-state devices. The predictable packing motifs, distinct from those of unsubstituted diphenylthiourea, offer a reliable building block for supramolecular synthesis [2].

Early-Stage Discovery and Reaction Screening

Employ the compound as a readily available, well-characterized research chemical from a reputable supplier (Sigma-Aldrich AldrichCPR) to explore novel hydrogen-bonding catalysis, metal coordination chemistry, or biological activity. The commercial availability with defined physical properties and safety documentation ensures reproducibility and reduces the need for custom synthesis .

Application

Selection Property

Validation Focus

Anion-binding catalysis and chemosensor studies

High hydrogen-bond basicity and nucleophilicity

Anion activation and selectivity assays

Crystal engineering and supramolecular materials

Known solid-state hydrogen-bonding motifs

Packing analysis and co-crystal screening

Early-stage reaction screening and ligand studies

Commercially available with documented properties

Reproducibility and safety documentation review

• [1] Jakab, G., Tancon, C., Zhang, Z., et al. (2012). (Thio)urea Organocatalysis—What Can Be Learnt from Anion Recognition? Chemical Society Reviews, 41(2), 687-702. View Source
• [2] Ramnathan, A., Sivakumar, K., Subramanian, K., Janarthanan, N., Ramadas, K., & Fun, H. K. (1995). Symmetrically Substituted Thiourea Derivatives. Acta Crystallographica Section C, 51(11), 2446-2450. View Source